(1R,8S)-8-aminocyclooct-4-ene-1-carboxylic acid;hydrochloride
Overview
Description
“(1R,8S)-8-aminocyclooct-4-ene-1-carboxylic acid;hydrochloride” is a chemical compound with the molecular formula C9H16ClNO2 and a molecular weight of 205.68 . It is a product used for proteomics research .
Synthesis Analysis
Efficient enzymatic resolutions have been reported for the preparation of new eight-membered ring-fused enantiomeric β-amino acids and β-lactams, through asymmetric acylation of (±)-4 (E > 100) or enantioselective hydrolysis (E > 200) of the corresponding inactivated (±)-3 .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H16ClNO2 . More detailed structural information may be available on databases like PubChem .Chemical Reactions Analysis
The compound has been involved in reactions such as asymmetric acylation and enantioselective hydrolysis . These reactions are part of the process to prepare new eight-membered ring-fused enantiomeric β-amino acids and β-lactams .Physical And Chemical Properties Analysis
The compound has a molecular weight of 205.68 and a molecular formula of C9H16ClNO2 . Additional physical and chemical properties may be available in specialized chemical databases.properties
CAS RN |
795309-10-3 |
|---|---|
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.68 g/mol |
IUPAC Name |
(1R,8S)-8-aminocyclooct-4-ene-1-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C9H15NO2.ClH/c10-8-6-4-2-1-3-5-7(8)9(11)12;/h1-2,7-8H,3-6,10H2,(H,11,12);1H/t7-,8+;/m1./s1 |
InChI Key |
HNWWZTQTDPQDDI-WLYNEOFISA-N |
Isomeric SMILES |
C1C[C@H]([C@H](CCC=C1)N)C(=O)O.Cl |
Canonical SMILES |
C1CC(C(CCC=C1)N)C(=O)O.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2R,3S,5R)-2-Amino-2,6,6-trimethyl-bicyclo[3.1.1]heptane-3-carboxylic acid methyl ester](/img/structure/B8270918.png)
![2-[(5-Chloro-7-iodoquinolin-8-yl)oxy]acetohydrazide](/img/structure/B8270949.png)
![1-Bromo-1-[2-(4-methylphenyl)hydrazono]-2-propanone](/img/structure/B8270969.png)
![Bis(3,5-dimethylphenyl){4-[(1R,4S)-3-(diphenylphosphanyl)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl]-2,5-dimethylthiophen-3-yl}phosphane](/img/structure/B8271041.png)
